Cas no 2034428-95-8 ([4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-quinoxalin-2-ylmethanone)

• Product Name: [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-quinoxalin-2-ylmethanone
• CAS No: 2034428-95-8
• MF: C₂₁H₂₂N₄OS
• MW: 378.490582942963
• CID: 5379261
• Update Time: 2025-07-15

[4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-quinoxalin-2-ylmethanone Chemical and Physical Properties

Names and Identifiers

• [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-quinoxalin-2-ylmethanone

• Inchi： 1S/C21H22N4OS/c26-21(19-13-22-17-3-1-2-4-18(17)23-19)24-9-5-16(6-10-24)25-11-7-20-15(14-25)8-12-27-20/h1-4,8,12-13,16H,5-7,9-11,14H2
• InChI Key： ZCJOMXIOOFALKC-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2CC3C=CSC=3CC2)CC1)(C1=CN=C2C(=N1)C=CC=C2)=O

Additional information on [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-quinoxalin-2-ylmethanone

Recent Advances in the Study of [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-quinoxalin-2-ylmethanone (CAS: 2034428-95-8)

The compound [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-quinoxalin-2-ylmethanone (CAS: 2034428-95-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique thienopyridine and quinoxaline moieties, has been investigated for its role as a modulator of various biological targets, including kinases and GPCRs. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating diseases such as cancer, neurological disorders, and inflammatory conditions.

One of the key advancements in the study of this compound is the optimization of its synthetic route. Researchers have developed a more efficient and scalable method for its production, which involves a multi-step synthesis starting from commercially available precursors. The improved synthetic protocol not only enhances yield and purity but also reduces the cost of production, making it more accessible for further preclinical and clinical studies. The structural elucidation of the compound has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical integrity.

Pharmacological evaluations have revealed that [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-quinoxalin-2-ylmethanone exhibits potent inhibitory activity against specific kinase targets implicated in cancer cell proliferation. In vitro studies using various cancer cell lines have demonstrated its ability to induce apoptosis and inhibit cell cycle progression at nanomolar concentrations. Additionally, the compound has shown promising selectivity profiles, minimizing off-target effects and reducing potential toxicity. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

Beyond its anticancer properties, recent research has explored the compound's effects on neurological targets. Preliminary data indicate that it may modulate neurotransmitter receptors, such as dopamine and serotonin receptors, which are critical in the treatment of psychiatric and neurodegenerative disorders. Animal models of depression and anxiety have shown behavioral improvements following administration of the compound, highlighting its potential as a psychotropic agent. Further studies are underway to elucidate its mechanism of action and optimize its pharmacokinetic properties for central nervous system (CNS) penetration.

In the context of inflammatory diseases, [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-quinoxalin-2-ylmethanone has been evaluated for its ability to suppress pro-inflammatory cytokine production. In vitro and in vivo studies have demonstrated its efficacy in reducing levels of TNF-α, IL-6, and other inflammatory markers. These anti-inflammatory effects are attributed to its interaction with signaling pathways such as NF-κB and MAPK. Such properties position the compound as a potential candidate for treating chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, bioavailability, and potential drug-drug interactions need to be addressed in future studies. Researchers are currently focusing on structural modifications to improve these parameters while retaining the compound's therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, [4-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-quinoxalin-2-ylmethanone (CAS: 2034428-95-8) represents a versatile and promising scaffold in medicinal chemistry. Its multifaceted pharmacological profile, spanning oncology, neurology, and immunology, underscores its potential as a therapeutic agent. Continued research and development efforts are essential to fully realize its clinical benefits and address existing limitations. This compound exemplifies the intersection of chemical innovation and biological discovery, offering new avenues for drug development in complex diseases.